Cas no 103038-00-2 (Ethyl 5-cyano-2-methylnicotinate)

• Product Name: Ethyl 5-cyano-2-methylnicotinate
• CAS No: 103038-00-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4904575
• Update Time: 2025-06-07

Ethyl 5-cyano-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-methylnicotinate
• ethyl 5-cyano-2-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10N2O2/c1-3-14-10(13)9-4-8(5-11)6-12-7(9)2/h4,6H,3H2,1-2H3
• InChI Key： NEJOOOQDGVMSFX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C#N)=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-cyano-2-methylnicotinate

Ethyl 5-cyano-2-methylnicotinate (CAS No. 103038-00-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 5-cyano-2-methylnicotinate (CAS No. 103038-00-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, belonging to the class of nicotinate derivatives, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of Ethyl 5-cyano-2-methylnicotinate consists of a nicotinic acid backbone with ethyl esterification at the carboxyl group and cyano substitution at the 5-position, alongside a methyl group at the 2-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, the study of nicotinate derivatives has seen remarkable advancements, particularly in understanding their role in modulating metabolic pathways and their potential as scaffolds for drug development. Ethyl 5-cyano-2-methylnicotinate, with its cyano group enhancing electrophilicity and the methyl group influencing electronic distribution, has been explored for its interactions with various biological targets.

One of the most compelling areas of research involving Ethyl 5-cyano-2-methylnicotinate is its potential as an inhibitor or activator of enzymes involved in energy metabolism. Studies have suggested that nicotinate derivatives can influence key enzymes such as mitochondrial respiratory chain components, potentially impacting cellular energy production. This has implications for research into metabolic disorders and the development of treatments targeting mitochondrial dysfunction.

The cyano group in the structure of Ethyl 5-cyano-2-methylnicotinate also opens avenues for exploring its reactivity in organic synthesis. The electrophilic nature of the cyano group allows for nucleophilic additions, making it a versatile building block for constructing more complex molecules. This property is particularly valuable in medicinal chemistry, where such intermediates can be transformed into lead compounds with enhanced pharmacological profiles.

Furthermore, the methyl group at the 2-position of the nicotinic acid ring introduces steric and electronic effects that can fine-tune the interactions of this compound with biological targets. This positional modification has been exploited in designing molecules with improved solubility, bioavailability, and target specificity. Such modifications are crucial in pharmaceutical development, where optimizing a molecule's properties can significantly impact its efficacy and safety profile.

Recent computational studies have also highlighted the potential of Ethyl 5-cyano-2-methylnicotinate as a ligand in drug discovery efforts. Molecular docking simulations have shown that this compound can interact with various protein targets, including those implicated in neurological disorders and inflammatory conditions. These findings suggest that further exploration of nicotinate derivatives could yield novel therapeutic agents.

The synthesis of Ethyl 5-cyano-2-methylnicotinate involves well-established chemical methodologies, including esterification and cyanation reactions. Advances in synthetic techniques have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The ability to produce high-purity samples is crucial for downstream applications, such as biological assays and pharmacokinetic studies.

In conclusion, Ethyl 5-cyano-2-methylnicotinate (CAS No. 103038-00-2) represents a promising compound in chemical and pharmaceutical research. Its unique structural features offer opportunities for modulating biological pathways and developing new therapeutic strategies. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in both academic studies and industrial drug development.